Cas no 7025-34-5 ( )

• Product Name: &nbsp
• CAS No: 7025-34-5
• MF: C₁₆H₁₁ClN₂S
• MW: 298.789941072464
• CID: 872512
• PubChem ID: 868227
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)-7-METHYLIMIDAZO[2,1-B]BENZOTHIAZOLE
• 7025-34-5
• AKOS003005226
• 2-(4-chlorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole
•  

• Inchi： 1S/C16H11ClN2S/c1-10-2-7-14-15(8-10)20-16-18-13(9-19(14)16)11-3-5-12(17)6-4-11/h2-9H,1H3
• InChI Key： NLEQCCUTMXYPNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN2C(=N1)SC1C=C(C)C=CC2=1

Computed Properties

• Exact Mass: 298.0331472g/mol
• Monoisotopic Mass: 298.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 45.5Ų